Cas no 1042798-56-0 (5-chloro-2-(thiomorpholin-4-yl)aniline)

5-Chloro-2-(thiomorpholin-4-yl)aniline is a versatile intermediate in organic synthesis, featuring a chloro-substituted aniline core coupled with a thiomorpholine moiety. This structure imparts unique reactivity, making it valuable for constructing pharmacologically active compounds, particularly in medicinal chemistry and drug discovery. The chloro group enhances electrophilic substitution potential, while the thiomorpholine ring contributes to solubility and binding affinity in target molecules. Its well-defined chemical properties facilitate precise modifications, enabling applications in the development of heterocyclic compounds and bioactive agents. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Suitable for research-scale and industrial use, it serves as a key building block in advanced chemical synthesis.

5-chloro-2-(thiomorpholin-4-yl)aniline structure

1042798-56-0 structure

Product Name:5-chloro-2-(thiomorpholin-4-yl)aniline

CAS No:1042798-56-0

MF:C₁₀H₁₃ClN₂S

MW:228.741619825363

CID:4569410

Update Time:2025-06-07

5-chloro-2-(thiomorpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 5-chloro-2-(4-thiomorpholinyl)-
- 5-chloro-2-(thiomorpholin-4-yl)aniline
- Inchi： 1S/C10H13ClN2S/c11-8-1-2-10(9(12)7-8)13-3-5-14-6-4-13/h1-2,7H,3-6,12H2
- InChI Key： MZUQCNJZUIWBAJ-UHFFFAOYSA-N
- SMILES： C1(N)=CC(Cl)=CC=C1N1CCSCC1

Computed Properties

Exact Mass: 228.049
Monoisotopic Mass: 228.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6A^2

5-chloro-2-(thiomorpholin-4-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B421055-10mg	5-Chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0		10mg	$ 50.00	2022-06-07
TRC	B421055-50mg	5-Chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0		50mg	$ 160.00	2022-06-07
TRC	B421055-100mg	5-Chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0		100mg	$ 250.00	2022-06-07
Chemenu	CM471277-250mg	5-chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0	95%+	250mg	$169	2023-11-26
Chemenu	CM471277-500mg	5-chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0	95%+	500mg	$293	2023-11-26
Chemenu	CM471277-1g	5-chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0	95%+	1g	$379	2023-11-26
Enamine	EN300-61170-0.05g	5-chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0	95.0%	0.05g	$77.0	2025-02-20
Enamine	EN300-61170-0.1g	5-chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0	95.0%	0.1g	$114.0	2025-02-20
Enamine	EN300-61170-0.25g	5-chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0	95.0%	0.25g	$164.0	2025-02-20
Enamine	EN300-61170-0.5g	5-chloro-2-(thiomorpholin-4-yl)aniline	1042798-56-0	95.0%	0.5g	$258.0	2025-02-20

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Additional information on 5-chloro-2-(thiomorpholin-4-yl)aniline

5-Chloro-2-(Thiomorpholin-4-yl)Aniline: A Comprehensive Overview

5-Chloro-2-(Thiomorpholin-4-yl)Aniline, also known by its CAS number 1042798-56-0, is a significant compound in the field of organic chemistry. This compound, with the molecular formula C9H11ClNS, has been extensively studied for its unique properties and potential applications in various industries. The compound is characterized by its aromatic amine structure, which makes it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The structure of 5-Chloro-2-(Thiomorpholin-4-yl)Aniline consists of a benzene ring substituted with a chlorine atom at position 5 and a thiomorpholine group at position 2. The thiomorpholine ring, which is a six-membered sulfur-containing heterocycle, imparts unique electronic and structural properties to the molecule. This combination of functional groups makes the compound highly versatile and suitable for a wide range of chemical reactions.

Recent studies have highlighted the importance of 5-Chloro-2-(Thiomorpholin-4-yl)Aniline in drug discovery. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-cancer agents. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its use in catalysis and material science.

The synthesis of 5-Chloro-2-(Thiomorpholin-4-yl)Aniline typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. The use of palladium catalysts in coupling reactions has been particularly effective, as demonstrated in recent publications.

In terms of physical properties, 5-Chloro-2-(Thiomorpholin-4-yl)Aniline exhibits good solubility in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM). Its melting point is around 180°C, making it suitable for thermal processing applications. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The application of 5-Chloro-2-(Thiomorpholin-4-yl)Aniline extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, including polymers and sensors. For instance, researchers have explored its use as a building block for constructing functional polymers with tailored electronic properties. These polymers have potential applications in organic electronics and energy storage devices.

In conclusion, 5-Chloro-2-(Thiomorpholin-4-yl)Aniline, with its unique chemical structure and versatile properties, continues to be a focal point in chemical research. Its role as an intermediate in drug discovery and material science underscores its importance in advancing modern technologies. As research progresses, new applications for this compound are expected to emerge, further solidifying its place in the chemical landscape.